Cas no 896-33-3 (Ethyltriphenylphosphonium Chloride)

• Product Name: Ethyltriphenylphosphonium Chloride
• CAS No: 896-33-3
• MF: C₂₀H₂₀ClP
• MW: 326.799565315247
• MDL: MFCD00044699
• CID: 40202
• PubChem ID: 354335516
• Update Time: 2025-10-28

Ethyltriphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• Ethyl-triphenylphosphonium chloride
• Ethyl triphenylphosphonium chloride
• ETPPCL
• ETC
• TRIPHENYL ETHYL PHOSPHORUS CHLORIDE
• ethyltriphenyl-phosphoniuchloride
• Phosphonium,ethyltriphenyl-,chloride
• TriphenylEthylphosphoniumchloride
• Triphenylethyl chlorophosphine
• (Ethyl)triphenylphosphonium chloride
• ethyl(triphenyl)phosphanium,chloride
• Methyl(triphenyl)phosphonium chloride
• Ethyltriphenylphosphoniumchloride (7CI)
• Phosphonium, ethyltriphenyl-, chloride (8CI,9CI)
• Triphenylethylphosphonium chloride
• Ethyltriphenylphosphonium chloride (7CI)
• Phosphonium, ethyltriphenyl-, chloride (8CI, 9CI)
• SCHEMBL165408
• Phosphonium, ethyltriphenyl-, chloride
• DB-050398
• Q27272889
• ETHYLTRIPHENYLPHOSPHONIUMCHLORIDE
• ethyl(triphenyl)phosphanium;chloride
• MFCD00044699
• Phosphonium, ethyltriphenyl-, chloride (1:1)
• ethyl(triphenyl)phosphonium chloride
• Ethyl Triphenyl Phosphonium Chloride
• NJXBVBPTDHBAID-UHFFFAOYSA-M
• E1336
• D90618
• AC-19759
• 9Q6R98590R
• ETHYLTRIPHENYLPHOSPHONIUM CHLORIDE
• AKOS015833140
• 896-33-3
• DTXSID3044467
• UNII-9Q6R98590R
• J2.856.649B
• Ethyltriphenylphosphonium Chloride

• MDL： MFCD00044699
• Inchi： 1S/C20H20P.ClH/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,2H2,1H3;1H/q+1;/p-1
• InChI Key： NJXBVBPTDHBAID-UHFFFAOYSA-M
• SMILES： [Cl-].C1C=CC([P+](CC)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1
• BRN： 4170030

Computed Properties

• Exact Mass: 326.09900
• Monoisotopic Mass: 326.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or yellowish crystals.
• Density: 0.9700
• Melting Point: 241.0 to 245.0 deg-C
• Boiling Point: 279-287°C
• Flash Point: 240 ºC
• PSA: 13.59000
• LogP: 1.00440
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Ethyltriphenylphosphonium Chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3077
• Hazard Category Code： 21/22
• Safety Instruction： S36/37-S24
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
• Safety Term：9
• Packing Group：III
• Risk Phrases：R21/22

Additional information on Ethyltriphenylphosphonium Chloride

Comprehensive Guide to Ethyltriphenylphosphonium Chloride (CAS No. 896-33-3): Properties, Applications, and Industry Insights

Ethyltriphenylphosphonium Chloride (CAS No. 896-33-3) is a quaternary phosphonium salt widely recognized for its versatility in organic synthesis and industrial applications. This compound, often abbreviated as EtPh3PCl, features a unique molecular structure combining an ethyl group with three phenyl rings attached to a central phosphorus atom, followed by a chloride counterion. Its high stability, solubility in polar solvents, and reactivity as a phase-transfer catalyst make it indispensable in modern chemistry.

In recent years, the demand for Ethyltriphenylphosphonium Chloride has surged due to its role in Wittig reactions, a cornerstone of olefin synthesis. Researchers and manufacturers frequently search for "896-33-3 supplier," "EtPh3PCl solubility," or "Wittig reagent alternatives," reflecting its critical niche in fine chemical production. The compound’s low toxicity profile and compatibility with green chemistry principles further align with current trends toward sustainable synthesis.

From a technical perspective, Ethyltriphenylphosphonium Chloride exhibits a melting point range of 200–205°C and is typically supplied as a white crystalline powder. Its hygroscopic nature necessitates storage in airtight containers, a detail often queried in "896-33-3 handling precautions" searches. When dissolved in water or alcohols, it forms stable solutions ideal for nucleophilic substitution reactions, a feature exploited in pharmaceutical intermediates and agrochemical formulations.

The compound’s applications extend to polymer stabilization and ionic liquid synthesis, areas gaining traction in energy storage research. Queries like "phosphonium-based ionic liquids" or "896-33-3 electrochemical uses" highlight emerging interest in these domains. Notably, its cationic surfactant properties are leveraged in specialty coatings, where it enhances adhesion and dispersion—a topic frequently discussed in materials science forums.

Quality control of Ethyltriphenylphosphonium Chloride hinges on HPLC and NMR analysis, with purity grades (≥97%–99%) tailored to end-use requirements. Industry professionals often compare "EtPh3PCl vs. methyltriphenylphosphonium bromide" for specific reaction yields, underscoring the need for precise technical data. Regulatory compliance, such as REACH registration (EC No. 212-995-8), ensures its safe commercialization globally.

Innovations in catalyst recovery systems have further boosted the appeal of 896-33-3, addressing cost-efficiency concerns in large-scale operations. Recent patents describe its integration with flow chemistry setups, reducing waste generation—a response to the "sustainable catalysis" trend dominating academic literature. Such advancements position this phosphonium salt as a future-proof choice for synthetic chemistry.

In summary, Ethyltriphenylphosphonium Chloride (CAS No. 896-33-3) remains a pivotal reagent with expanding utility across R&D and industrial sectors. Its alignment with green chemistry goals, coupled with robust performance in diverse reactions, ensures sustained relevance. For researchers sourcing "high-purity EtPh3PCl" or exploring "phosphonium salt applications," this compound offers a reliable and adaptable solution.